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Compound of Interest

Compound Name: Propyl sulfide

Cat. No.: B086407 Get Quote

Propyl sulfide, also known as di-n-propyl sulfide, is a flammable and hazardous chemical

that necessitates meticulous handling to ensure the safety of laboratory personnel.[1] This

guide provides comprehensive, procedural information on the requisite personal protective

equipment (PPE), safe handling protocols, and emergency and disposal procedures.

Adherence to these guidelines is critical for minimizing exposure risks and maintaining a secure

research environment.

Chemical and Physical Properties of Propyl Sulfide
Understanding the physical and chemical properties of propyl sulfide is fundamental to its

safe handling. This data is crucial for designing appropriate experimental and storage

conditions.
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Property Value

CAS Number 111-47-7[1]

Molecular Formula C₆H₁₄S

Molecular Weight 118.24 g/mol

Appearance Colorless liquid[1]

Odor Stench[1]

Boiling Point 142-143 °C (288-289 °F)

Melting Point -103 °C (-153 °F)

Flash Point 32 °C (89.6 °F)[1]

Density 0.838 g/mL at 25 °C[2]

Vapor Density 4.1[1]

Solubility in Water 351 mg/L at 25 °C[2][3]

Hazard Identification and Classification
Propyl sulfide is classified as a hazardous substance. The following table summarizes its

GHS hazard classifications.

Hazard Class Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapor

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3

May cause respiratory

irritation[1]

Hazardous to the Aquatic

Environment, Chronic Hazard
Category 3

H412: Harmful to aquatic life

with long lasting effects[4]
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Personal Protective Equipment (PPE) Requirements
The selection and proper use of PPE are the primary defense against chemical exposure.

Requirements vary based on the handling scenario.

Body Part Standard Handling
Spill or Emergency
Response

Specifications and
Remarks

Eyes/Face

Tightly fitting safety

goggles or a face

shield.[5]

Chemical safety

goggles and a full-

face shield, or a full-

face respirator.[5]

Must conform to EN

166 (EU) or NIOSH

(US) standards.

Contact lenses should

not be worn.[5]

Skin

Chemical-resistant

gloves (e.g., Viton®,

Neoprene, PVC) and

a lab coat.[5]

Chemical-

impermeable suit and

boots.[5]

Gloves must be

inspected before use.

For full contact,

Viton® with a

minimum layer

thickness of 0.7 mm is

recommended.

Respiratory

Work in a well-

ventilated area,

preferably a chemical

fume hood.[1]

Full-face respirator

with appropriate

cartridges (e.g., ABEK

type) or a self-

contained breathing

apparatus (SCBA).[5]

Use a NIOSH-certified

respirator if ventilation

is inadequate,

exposure limits are

exceeded, or irritation

is experienced.[5]

Operational and Disposal Plans
A systematic approach to handling and disposal is essential for safety and regulatory

compliance.

Step-by-Step Handling Protocol
Preparation: Before handling, thoroughly review the Safety Data Sheet (SDS).[5] Ensure all

work is conducted within a certified chemical fume hood to control vapors.[1] Verify that a
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safety shower and eyewash station are unobstructed and readily accessible.[1]

PPE Inspection and Donning: Inspect all required PPE for integrity. Don the appropriate gear

as specified in the table above, ensuring gloves are of the correct material and thickness.[5]

Chemical Handling: Use only non-sparking tools and explosion-proof equipment.[1] Ground

and bond containers when transferring the liquid to prevent static discharge.[4] Keep the

container tightly closed when not in use. Avoid direct contact with skin and eyes, and do not

breathe in the vapors.[6]

Post-Handling: After handling, wash hands and any exposed skin thoroughly.[1] Remove and

properly store or dispose of contaminated PPE.

Storage Plan
Store in a tightly closed container in a dry, cool, and well-ventilated area designated for

flammable liquids.[6]

Keep away from heat, sparks, open flames, and other sources of ignition.[4]

Incompatible materials to avoid include strong oxidizing agents, acids, and strong bases.[1]

[6]

Spill and Emergency Procedures
Immediate Actions: In case of a spill, immediately evacuate all non-essential personnel from

the area and eliminate all ignition sources.[7]

Containment (Small Spill): For minor spills, wear appropriate PPE and absorb the liquid with

an inert, non-combustible material like sand or vermiculite.

Containment (Large Spill): For major spills, evacuate the area and contact emergency

responders. Only personnel with proper training and equipment, including an SCBA, should

attempt to clean it up.[5]

Cleanup and Decontamination: Collect the absorbed material into a sealable, properly

labeled container for hazardous waste disposal. Ventilate the affected area thoroughly.[4]
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Clean the spill surface with soap and water, collecting the cleaning materials for disposal as

hazardous waste.[8]

Disposal Plan
Dispose of propyl sulfide waste and contaminated materials through an approved waste

disposal plant.

All waste disposal must be in accordance with local, regional, and national hazardous waste

regulations.[1] Do not mix with other waste. Handle uncleaned, empty containers as you

would the product itself, as they may retain product residue and can be dangerous.[6]

Safe Handling Workflow for Propyl Sulfide
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Caption: Workflow for the safe handling of propyl sulfide from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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